Cas no 82440-25-3 (3-(2-Pyrimidinyloxy)phenylmethanol)

• Product Name: 3-(2-Pyrimidinyloxy)phenylmethanol
• CAS No: 82440-25-3
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD03791155
• CID: 1087615
• PubChem ID: 2763397
• Update Time: 2025-07-20

3-(2-Pyrimidinyloxy)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-(Pyrimidin-2-yloxy)phenyl)methanol
• [3-(2-Pyrimidinyloxy)phenyl]methanol
• 3-(2-pyrimidinyloxy)Benzenemethanol
• 3-(2-PYRIMIDINYLOXY)PHENYL]METHANOL
• 3-(2-Pyrimidinyloxy)phenylmethanol

• MDL： MFCD03791155
• Inchi： 1S/C11H10N2O2/c14-8-9-3-1-4-10(7-9)15-11-12-5-2-6-13-11/h1-7,14H,8H2
• InChI Key： CHGNNFYTJABKLC-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1=CC=CC(CO)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Melting Point: 147-150°C

3-(2-Pyrimidinyloxy)phenylmethanol Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(2-Pyrimidinyloxy)phenylmethanol

Recent Advances in the Study of 3-(2-Pyrimidinyloxy)phenylmethanol (CAS: 82440-25-3)

3-(2-Pyrimidinyloxy)phenylmethanol (CAS: 82440-25-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as an intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the compound's role in the synthesis of pyrimidine derivatives, which are known for their broad-spectrum biological activities. Recent publications highlight its utility in the development of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The compound's unique structural features, including the pyrimidine and phenylmethanol moieties, make it a versatile building block for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 3-(2-Pyrimidinyloxy)phenylmethanol-derived compounds in inhibiting specific tyrosine kinases associated with tumor growth. The study utilized in vitro and in vivo models to validate the compound's potential as a lead structure for further optimization. These findings underscore the importance of this compound in the ongoing search for targeted cancer therapies.

Another recent study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's application in the design of anti-inflammatory agents. The researchers synthesized a series of derivatives and evaluated their ability to modulate inflammatory pathways. The results indicated that certain derivatives exhibited potent inhibitory effects on key inflammatory mediators, suggesting their potential as novel anti-inflammatory drugs.

Beyond its therapeutic potential, 3-(2-Pyrimidinyloxy)phenylmethanol has also been investigated for its chemical stability and pharmacokinetic properties. A 2022 study in the European Journal of Pharmaceutical Sciences focused on the compound's metabolic pathways and bioavailability, providing valuable insights for future formulation development. The study highlighted the need for further optimization to enhance its drug-like properties.

In conclusion, the latest research on 3-(2-Pyrimidinyloxy)phenylmethanol (CAS: 82440-25-3) demonstrates its significant potential in drug discovery and development. Its versatility as a synthetic intermediate and its promising biological activities make it a valuable compound for further investigation. Future studies should focus on optimizing its derivatives for improved efficacy, safety, and pharmacokinetic profiles to advance its clinical applications.